Cas no 2580233-51-6 (tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate)

• Product Name: tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate
• CAS No: 2580233-51-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5662198
• PubChem ID: 133060968
• Update Time: 2025-10-29

tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-amino-2-hydroxynicotinate
• EN300-27728002
• tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate
• 2580233-51-6

• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)7-4-6(11)5-12-8(7)13/h4-5H,11H2,1-3H3,(H,12,13)
• InChI Key： MZARITLEWXVDAB-UHFFFAOYSA-N
• SMILES： O(C(C1C(NC=C(C=1)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate

tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate, identified by the CAS number 2580233-51-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

Structurally, tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate consists of a pyridine ring substituted with an amino group at position 5, a hydroxyl group at position 2, and a tert-butyl ester group at position 3. This configuration imparts the molecule with versatile reactivity and selectivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing heterocyclic compounds, which are known for their potential pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

In terms of synthesis, the compound can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway often depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

The physical and chemical properties of tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate are critical for its application in various fields. For instance, its solubility in organic solvents and stability under physiological conditions make it suitable for use in drug delivery systems and biotechnological applications.

Moreover, the compound has shown promise in materials science as a building block for constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been extensively studied, with recent findings emphasizing its role in enhancing the stability and functionality of MOFs under diverse conditions.

In conclusion, tert-butyl 5-amino-2-hydroxypyridine-3-carboxylate is a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of novel therapeutic agents and advanced materials.